Cas no 1378867-94-7 (3-Chloro-2,4-dimethylanisole)

• Product Name: 3-Chloro-2,4-dimethylanisole
• CAS No: 1378867-94-7
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 5005841
• Update Time: 2026-02-27

3-Chloro-2,4-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-dimethylanisole

• Inchi： 1S/C9H11ClO/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5H,1-3H3
• InChI Key： UYJNNGXOMWOWNQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-2,4-dimethylanisole

3-Chloro-2,4-dimethylanisole: A Comprehensive Overview

3-Chloro-2,4-dimethylanisole (CAS No. 1378867-94-7) is a chemically synthesized aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its anisole backbone, which consists of a methoxy group attached to a benzene ring. The presence of chlorine and methyl groups at specific positions (2 and 4) on the benzene ring introduces distinct electronic and steric effects, making it a versatile molecule for various applications.

The synthesis of 3-chloro-2,4-dimethylanisole involves a multi-step process that typically begins with the chlorination of anisole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of production processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments highlight the importance of sustainable practices in modern chemical manufacturing.

One of the most promising applications of 3-chloro-2,4-dimethylanisole lies in its potential as a precursor in drug discovery. The compound's ability to act as a bioisostere—a structural analog that mimics the biological activity of another compound—has been extensively studied. For instance, recent studies have demonstrated its role in modulating enzyme activity, particularly in kinases associated with cancer progression. This has opened new avenues for developing targeted therapies with reduced side effects.

In addition to its pharmacological applications, 3-chloro-2,4-dimethylanisole has found utility in materials science as a building block for advanced polymers and coatings. Its electron-withdrawing groups enhance the stability and mechanical properties of polymer matrices, making it suitable for high-performance applications such as aerospace and electronics. Furthermore, its compatibility with various polymerization techniques has facilitated its integration into nanocomposite materials.

The environmental impact of 3-chloro-2,4-dimethylanisole has also been a topic of recent research. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation pathways being identified. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory bodies are increasingly emphasizing the need for eco-friendly alternatives to mitigate these risks.

Looking ahead, the future of 3-chloro-2,4-dimethylanisole is poised for growth as researchers continue to uncover its untapped potential. Collaborative efforts between academia and industry are expected to drive innovation in both synthesis methodologies and application domains. The integration of artificial intelligence in chemical design could further accelerate the discovery of novel derivatives with enhanced properties.

In conclusion, 3-chloro-2,4-dimethylanisole (CAS No. 1378867-94-7) stands as a testament to the ingenuity of modern chemistry. Its unique structure and diverse applications underscore its significance across multiple disciplines. As research progresses, this compound is likely to play an even greater role in advancing scientific knowledge and technological innovation.